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Compound of Interest

Compound Name: Ser-Ala-Pro

Cat. No.: B12362835 Get Quote

Introduction
The tripeptide Ser-Ala-Pro is a subject of interest in various biological studies for its potential

roles in cellular processes. For successful and reproducible cell culture experiments, the proper

dissolution and preparation of this peptide are critical. Improper solubilization can lead to

inaccurate concentrations, peptide aggregation, and compromised biological activity, ultimately

affecting experimental outcomes.[1]

These application notes provide a detailed protocol for dissolving lyophilized Ser-Ala-Pro,

preparing stock solutions, and offer troubleshooting guidance for researchers, scientists, and

drug development professionals. The goal is to ensure the peptide's integrity and achieve

consistent results in cell-based assays.

Physicochemical Properties and Solubility Profile
The solubility of a peptide is determined by its amino acid composition, sequence, and overall

charge.[2] Ser-Ala-Pro is a tripeptide consisting of a polar amino acid (Serine) and two

nonpolar amino acids (Alanine and Proline). Peptides with fewer than five or six amino acids

are generally soluble in aqueous solutions unless the sequence is highly hydrophobic.[3][4]

Table 1: Physicochemical Data for Ser-Ala-Pro
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Property Value Data Source

Molecular Formula C₁₁H₁₉N₃O₅ PubChem[5]

Molecular Weight 273.28 g/mol PubChem[5]

Amino Acid Sequence Serine - Alanine - Proline -

Predicted Solubility

Primarily soluble in aqueous

solvents (e.g., sterile water,

PBS, cell culture media).[3][6]

May require an organic co-

solvent if aggregation or

insolubility occurs.[7]

-

Isoelectric Point (pI) Neutral (Calculated) -

Recommended Materials and Equipment
Lyophilized Ser-Ala-Pro peptide

Sterile, nuclease-free water

Sterile Phosphate-Buffered Saline (PBS), pH 7.2-7.4

Cell culture grade Dimethyl sulfoxide (DMSO)

Sterile conical tubes (1.5 mL, 15 mL, 50 mL)

Sterile syringe filters (0.22 µm)

Pipettes and sterile tips

Vortex mixer

Sonicator bath

Experimental Workflow for Peptide Dissolution
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The following diagram outlines the general workflow for reconstituting Ser-Ala-Pro for cell

culture use.

Preparation

Dissolution

Troubleshooting

Final Steps

Lyophilized Ser-Ala-Pro

Equilibrate vial to Room Temperature

Calculate solvent volume for desired stock concentration (e.g., 10 mM)

Add sterile aqueous solvent (Water, PBS, or Medium)

Vortex / Sonicate Gently

Check for complete dissolution

Dissolve in minimal sterile DMSO

  No

Sterile filter (0.22 µm)

  Yes

Slowly dilute into aqueous buffer while vortexing

Aliquot into single-use tubes

Store at -20°C or -80°C
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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